Cas no 2169380-66-7 (6-Chloro-5-ethoxypyridine-2-carbaldehyde)

• Product Name: 6-Chloro-5-ethoxypyridine-2-carbaldehyde
• CAS No: 2169380-66-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD30529977
• CID: 4784296
• Update Time: 2025-05-19

6-Chloro-5-ethoxypyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-ethoxypyridine-2-carbaldehyde
• 6-Chloro-5-ethoxy-pyridine-2-carbaldehyde

• MDL： MFCD30529977
• Inchi： 1S/C8H8ClNO2/c1-2-12-7-4-3-6(5-11)10-8(7)9/h3-5H,2H2,1H3
• InChI Key： BYBPNUJGWAUTPR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=O)N=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 6-Chloro-5-ethoxypyridine-2-carbaldehyde

Introduction to 6-Chloro-5-ethoxypyridine-2-carbaldehyde (CAS No. 2169380-66-7)

6-Chloro-5-ethoxypyridine-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2169380-66-7, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyridine derivatives family, a class of heterocyclic compounds widely recognized for their diverse biological activities and industrial applications. The structural features of 6-Chloro-5-ethoxypyridine-2-carbaldehyde, including the presence of a chloro substituent at the 6-position and an ethoxy group at the 5-position, along with an aldehyde functionality at the 2-position, make it a versatile building block for further chemical modifications and functionalization.

The synthesis and application of 6-Chloro-5-ethoxypyridine-2-carbaldehyde have garnered considerable attention in recent years due to its role in the development of novel pharmaceutical agents. The aldehyde group in its structure serves as a reactive site for various chemical transformations, such as condensation reactions, oxidation, and reduction processes, enabling the construction of more complex molecular architectures. These properties are particularly valuable in medicinal chemistry, where such intermediates are often employed in the synthesis of active pharmaceutical ingredients (APIs).

Recent advancements in synthetic methodologies have further enhanced the utility of 6-Chloro-5-ethoxypyridine-2-carbaldehyde. For instance, catalytic asymmetric hydrogenation techniques have been explored to introduce stereogenic centers into pyridine derivatives with high enantioselectivity. This approach has opened new avenues for the development of chiral drugs with improved pharmacological profiles. Additionally, green chemistry principles have been integrated into the synthesis of this compound, focusing on reducing waste and improving atom economy. Such sustainable practices align with global efforts to promote environmentally friendly chemical manufacturing processes.

The biological significance of 6-Chloro-5-ethoxypyridine-2-carbaldehyde is underscored by its involvement in several pharmacophoric frameworks. Pyridine derivatives are well-documented for their role as bioactive molecules, exhibiting activities ranging from antimicrobial to anti-inflammatory properties. The specific substitution pattern in 6-Chloro-5-ethoxypyridine-2-carbaldehyde may contribute to its unique interaction with biological targets, making it a promising candidate for drug discovery initiatives. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration.

In clinical research, 6-Chloro-5-ethoxypyridine-2-carbaldehyde has been utilized as a key precursor in the synthesis of lead compounds that demonstrate therapeutic potential. Preclinical studies have highlighted its role in modulating signaling pathways that are dysregulated in various pathological conditions. The aldehyde functionality allows for facile derivatization into amides or imines, which are common motifs in drug molecules. Such modifications can enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

The industrial production of 6-Chloro-5-ethoxypyridine-2-carbaldehyde adheres to stringent quality control measures to ensure consistency and purity. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to monitor reaction progress and verify product integrity. These methods are critical in maintaining high standards for pharmaceutical intermediates, where impurities can significantly impact downstream applications.

The future prospects of 6-Chloro-5-ethoxypyridine-2-carbaldehyde are promising, with ongoing research exploring its potential in emerging therapeutic areas. Innovations in computational chemistry and artificial intelligence (AI) are being harnessed to accelerate the discovery of new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry are fostering interdisciplinary approaches to optimize synthetic routes and expand the applications of this versatile intermediate.

In summary, 6-Chloro-5-ethoxypyridine-2-carbaldehyde (CAS No. 2169380-66-7) represents a crucial component in modern chemical synthesis and pharmaceutical development. Its unique structural attributes and reactivity make it indispensable for constructing complex molecules with significant biological relevance. As research continues to evolve, this compound is poised to play an even more pivotal role in advancing therapeutic interventions across multiple disease domains.